Cas no 2922283-79-0 (8-(Difluoromethyl)quinolin-6-amine)

• Product Name: 8-(Difluoromethyl)quinolin-6-amine
• CAS No: 2922283-79-0
• MF: C₁₀H₈F₂N₂
• MW: 194.180728912354
• CID: 6787583
• PubChem ID: 167530039
• Update Time: 2025-08-05

8-(Difluoromethyl)quinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2922283-79-0
• WLZ3200
• 8-(Difluoromethyl)quinolin-6-amine
• F86352

• Inchi： 1S/C10H8F2N2/c11-10(12)8-5-7(13)4-6-2-1-3-14-9(6)8/h1-5,10H,13H2
• InChI Key： OBTFFRIESXMFHY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC2=CC=CN=C12)N)F

Computed Properties

• Exact Mass: 194.06555459g/mol
• Monoisotopic Mass: 194.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 8-(Difluoromethyl)quinolin-6-amine

Comprehensive Overview of 8-(Difluoromethyl)quinolin-6-amine (CAS No. 2922283-79-0): Properties, Applications, and Innovations

The compound 8-(Difluoromethyl)quinolin-6-amine (CAS No. 2922283-79-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group at the 8-position and an amine moiety at the 6-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 8-(Difluoromethyl)quinolin-6-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorination plays a critical role in optimizing drug efficacy. The compound’s CAS No. 2922283-79-0 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in both industrial and academic settings.

From a synthetic chemistry perspective, 8-(Difluoromethyl)quinolin-6-amine offers a robust scaffold for further functionalization. Its quinoline core is a privileged structure in medicinal chemistry, often associated with antitumor, antiviral, and anti-inflammatory activities. The incorporation of the difluoromethyl group introduces electron-withdrawing effects, which can modulate the compound’s reactivity and binding affinity to biological targets. This property is particularly valuable in the design of next-generation therapeutics.

Environmental and regulatory considerations are also driving interest in 8-(Difluoromethyl)quinolin-6-amine. As industries shift toward green chemistry principles, researchers are investigating sustainable synthetic routes for fluorinated compounds. The compound’s potential applications in crop protection and veterinary medicine further underscore its importance in addressing global challenges like food security and zoonotic diseases.

In summary, 8-(Difluoromethyl)quinolin-6-amine (CAS No. 2922283-79-0) represents a cutting-edge example of how fluorinated heterocycles can bridge the gap between chemical innovation and real-world applications. Its multifaceted utility in drug development, agrochemicals, and materials science positions it as a compound of enduring scientific and commercial value.